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Pelargonidin 3-β-D-Galactoside Pelargonidin 3-β-D-Galactoside
Brand Name: Vulcanchem
CAS No.: 34425-22-4
VCID: VC0028895
InChI: InChI=1S/C21H20O10.ClH/c22-8-16-17(26)18(27)19(28)21(31-16)30-15-7-12-13(25)5-11(24)6-14(12)29-20(15)9-1-3-10(23)4-2-9;/h1-7,16-19,21-22,26-28H,8H2,(H2-,23,24,25);1H/t16-,17+,18+,19-,21-;/m1./s1
SMILES: C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O.[Cl-]
Molecular Formula: C₂₁H₂₁ClO₁₀
Molecular Weight: 468.8 g/mol

Pelargonidin 3-β-D-Galactoside

CAS No.: 34425-22-4

Reference Standards

VCID: VC0028895

Molecular Formula: C₂₁H₂₁ClO₁₀

Molecular Weight: 468.8 g/mol

Pelargonidin 3-β-D-Galactoside - 34425-22-4

CAS No. 34425-22-4
Product Name Pelargonidin 3-β-D-Galactoside
Molecular Formula C₂₁H₂₁ClO₁₀
Molecular Weight 468.8 g/mol
IUPAC Name (2S,3R,4S,5R,6R)-2-[5,7-dihydroxy-2-(4-hydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
Standard InChI InChI=1S/C21H20O10.ClH/c22-8-16-17(26)18(27)19(28)21(31-16)30-15-7-12-13(25)5-11(24)6-14(12)29-20(15)9-1-3-10(23)4-2-9;/h1-7,16-19,21-22,26-28H,8H2,(H2-,23,24,25);1H/t16-,17+,18+,19-,21-;/m1./s1
Standard InChIKey CAHGSEFWVUVGGL-QSLGVYCOSA-N
Isomeric SMILES C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O)O)O.[Cl-]
SMILES C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O.[Cl-]
Canonical SMILES C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O.[Cl-]
Synonyms 3-(β-D-Galactopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-1-benzopyrylium_x000B_Chloride; 3-(Galactosyloxy)-4’,5,7-trihydroxyflavylium Chloride; 3-(Galactosyloxy)-4’,5,7-trihydroxyflavylium Chloride; Pelargonidin 3-Galactoside;
PubChem Compound 16218556
Last Modified Nov 11 2021
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